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Compound of Interest

Compound Name:
2-Oxocyclopentanecarbonyl

chloride

CAS No.: 22158-77-6

Cat. No.: B1390168

Get Quote

CAS: 22158-77-6 | Formula:

| Mol.[1][2][3] Weight: 146.57 g/mol [1][3]

Executive Summary & Structural Logic
2-Oxocyclopentanecarbonyl chloride is a highly reactive, bifunctional electrophile used

primarily as a scaffold building block in pharmaceutical synthesis. Unlike simple cycloalkane

acid chlorides, this molecule possesses a

-keto motif that introduces significant chemical instability and unique reactivity patterns.[4]

The structural tension between the acid chloride (C1) and the ketone (C2) creates two critical

challenges for the researcher:

Thermodynamic Instability: The

-keto arrangement makes the molecule prone to spontaneous decarboxylation if hydrolyzed
to the acid, and susceptible to dimerization.
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Ambident Electrophilicity: Nucleophilic attack can occur at the acyl chloride carbonyl (hard

electrophile) or, under specific conditions, involve the enol tautomer.

This guide provides a rigorous protocol for the synthesis, handling, and application of this

compound, prioritizing in situ generation to mitigate degradation risks.

Structural Analysis & Reactivity Profile
The -Keto Instability Factor
The defining feature of CAS 22158-77-6 is the acidic proton at the C1 position (between the

two carbonyls). This proton is highly acidic (

for the ester analog), leading to rapid keto-enol tautomerism.

Critical Warning: Upon exposure to moisture, the chloride hydrolyzes to 2-

oxocyclopentanecarboxylic acid. As a

-keto acid, this hydrolysis product is thermally unstable and will undergo decarboxylation to
form cyclopentanone and

, destroying the scaffold.

Tautomeric Equilibrium & Reactivity
The molecule exists in equilibrium between its keto and enol forms. This dictates the outcome

of nucleophilic substitutions.
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Figure 1: The keto-enol equilibrium dictates that base-catalyzed reactions must be carefully

controlled to prevent self-condensation.
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Synthesis Protocol: The "Gentle" Vilsmeier
Approach
Standard Protocol Warning: Do not use Thionyl Chloride (

) at high temperatures. The generation of

and

combined with heat often triggers the decarboxylation of the

-keto acid precursor before chlorination is complete.

Recommended Method: Oxalyl Chloride with catalytic DMF (Vilsmeier-Haack conditions). This

method operates at

to Room Temperature (RT), preserving the ring integrity.

Reagents & Stoichiometry
Component Equiv. Role Notes

2-

Oxocyclopentanecarb

oxylic acid

1.0 Substrate
Dry thoroughly before

use.

Oxalyl Chloride 1.2 Chlorinating Agent

Excess ensures

conversion; forms

gaseous byproducts (

).

DMF

(Dimethylformamide)
0.05 Catalyst

Forms the active

Vilsmeier reagent

(Chloroiminium ion).

Dichloromethane

(DCM)
Solvent Medium

Anhydrous; 0.2M -

0.5M concentration.

Step-by-Step Methodology
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Setup: Flame-dry a 2-neck round-bottom flask. Equip with a magnetic stir bar, an addition

funnel, and an inert gas inlet (

or

).

Solvation: Dissolve 2-oxocyclopentanecarboxylic acid (1.0 eq) in anhydrous DCM under inert

atmosphere. Cool the solution to 0°C using an ice bath.

Catalyst Addition: Add catalytic DMF (2-3 drops per gram of substrate).

Chlorination: Add Oxalyl Chloride (1.2 eq) dropwise over 20 minutes.

Observation: Vigorous gas evolution (

) will occur. Ensure proper venting through a scrubber.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–3 hours.

Endpoint Monitoring: Aliquot quenching with methanol followed by TLC (check for methyl

ester formation) or direct IR monitoring (disappearance of broad -OH stretch, appearance

of acyl chloride C=O at ~1790

).

Workup (Telescoping):

Do not perform aqueous workup. Water will revert the product to the unstable acid.

Remove solvent and excess oxalyl chloride under reduced pressure (rotary evaporator) at

<30°C.

Redissolve the crude yellow oil immediately in the solvent required for the next step (e.g.,

THF, DCM).

Mechanistic Pathway (DOT Visualization)
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Figure 2: The DMF-catalyzed pathway avoids thermal stress, preventing decarboxylation.

Applications in Drug Design
This scaffold is valuable for introducing a constrained ring system with dual functionality.

Heterocycle Formation
The 1,3-dicarbonyl-like relationship (if considering the chloride as a carbonyl equivalent) allows

for the synthesis of fused heterocycles.

Reaction: Condensation with hydrazines or amidines.

Product: Fused pyrazoles or pyrimidines.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1390168/docs?utm_src=pdf-body-img#technical-monograph-2-oxocyclopentanecarbonyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390168?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relevance: These fused systems are common pharmacophores in kinase inhibitors and anti-

inflammatory agents (e.g., Loxoprofen analogs).

Friedel-Crafts Acylation
The acid chloride can be used to acylate aromatics using Lewis acids (

).

Challenge: The ketone at C2 can complex with the Lewis acid, deactivating the reagent or

causing rearrangement.

Solution: Use milder Lewis acids (

or

) or protect the ketone as a ketal prior to acid chloride formation (though ketals are acid-
sensitive, requiring careful orchestration).

Safety & Handling Specifications
Hazard Class Description Mitigation

Corrosive
Causes severe skin burns and

eye damage.

Wear nitrile gloves (double

layer), goggles, and face

shield.

Lachrymator Irritating to respiratory tract.
Handle ONLY in a functioning

fume hood.

Moisture Sensitive
Reacts violently with water to

release HCl.

Store under Argon/Nitrogen.

Use Schlenk lines.

Pressure Build-up
Decomposition releases

.

Do not store in sealed vessels

for long periods without

venting capability.

Storage Recommendation: If isolation is absolutely necessary, store at -20°C under Argon.

However, immediate use (telescoping) is the industry standard for data integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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